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Compound of Interest

Compound Name: 7-Bromoisochroman-4-one

Cat. No.: B062290 Get Quote

An In-depth Technical Guide to 7-
Bromoisochroman-4-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and available data for 7-Bromoisochroman-4-one, a heterocyclic compound of interest in

medicinal chemistry and synthetic organic chemistry.

Chemical Structure and Core Information
7-Bromoisochroman-4-one is a bicyclic organic compound featuring an isochroman core

substituted with a bromine atom at the 7-position and a ketone group at the 4-position.

Chemical Structure:
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Caption: Chemical structure of 7-Bromoisochroman-4-one.

Physicochemical Properties
A summary of the key physicochemical properties for 7-Bromoisochroman-4-one is presented

in the table below. It is important to note that while some fundamental properties are confirmed,

experimental data for properties such as melting and boiling points are not readily available in

published literature.
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Property Value Source

CAS Number 168759-64-6 [1][2]

Molecular Formula C₉H₇BrO₂ [1]

Molecular Weight 227.06 g/mol [1]

SMILES
C1=C(C=C2COCC(=O)C2=C1

)Br
[1]

Purity
≥97% (as per commercial

suppliers)
[1]

Storage Conditions 4°C [1]

Topological Polar Surface Area

(TPSA)
26.3 Å² (Predicted) [1]

logP 2.162 (Predicted) [1]

Hydrogen Bond Acceptors 2 (Predicted) [1]

Hydrogen Bond Donors 0 (Predicted) [1]

Rotatable Bonds 0 (Predicted) [1]

Spectroscopic Data
Detailed experimental spectroscopic data for 7-Bromoisochroman-4-one is not widely

available in peer-reviewed literature or public databases. Researchers are advised to acquire

their own analytical data upon synthesis or acquisition of the compound.

Synthesis
A specific, validated experimental protocol for the synthesis of 7-Bromoisochroman-4-one is

not detailed in the readily accessible scientific literature. However, a general synthetic

approach for similar isochroman-4-one structures can be conceptualized. The following

diagram illustrates a plausible, though not experimentally verified for this specific compound,

synthetic workflow.
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Caption: A generalized synthetic workflow for isochroman-4-ones.

Biological Activity and Applications in Drug
Development
There is currently a lack of specific information in the public domain regarding the biological

activity, pharmacological targets, or direct applications of 7-Bromoisochroman-4-one in drug

development. The isochroman scaffold itself is present in a variety of biologically active natural

products and synthetic compounds, suggesting that derivatives such as 7-Bromoisochroman-
4-one could be of interest for screening in various therapeutic areas. The bromine substituent

provides a handle for further chemical modifications, such as cross-coupling reactions, to

generate libraries of novel compounds for drug discovery programs.

Experimental Protocols
Detailed and validated experimental protocols for the synthesis, purification, and analysis of 7-
Bromoisochroman-4-one are not available in the searched scientific literature. Researchers

planning to work with this compound would need to develop and validate their own

methodologies based on general principles of organic chemistry and procedures for analogous

compounds.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

information regarding predicted properties and generalized synthetic pathways has not been

experimentally validated for this specific compound and should be used with appropriate

scientific caution. All laboratory work should be conducted with due regard for safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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